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Compound of Interest

Compound Name: MS21570

Cat. No.: B10857986 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of MS21570, a

selective GPR171 antagonist.

Personal Protective Equipment (PPE)
When handling MS21570, a comprehensive suite of personal protective equipment is

necessary to ensure personal safety. This includes splash goggles, a full laboratory suit, a dust

respirator, boots, and gloves.[1] To prevent inhalation of the compound, a self-contained

breathing apparatus should be utilized.[1] It is recommended to consult a safety specialist to

ensure the selected protective clothing is sufficient for the specific laboratory conditions.[1]

Protective Equipment Specification Purpose

Eye Protection Splash goggles
To prevent eye contact with the

compound.[1]

Hand Protection Gloves To prevent skin contact.[1]

Respiratory Protection
Dust respirator / Self-contained

breathing apparatus

To avoid inhalation of the

product.[1]

Body Protection Full suit / Lab coat To prevent skin exposure.[1]

Foot Protection Boots To protect against spills.[1]
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Handling and Storage
MS21570 should be handled with care, keeping it away from heat and sources of ignition.[1] It

is crucial to avoid breathing the dust.[1] For storage, the container should be kept tightly closed

and stored at -20°C for long-term stability.[2][3] For stock solutions, storage at -80°C is

recommended for up to 2 years, or at -20°C for up to 1 year.[4]

First Aid Measures:

Inhalation: If inhaled, the individual should be moved to fresh air. If breathing ceases,

artificial respiration should be administered.[1]

Ingestion: If swallowed, and the person is conscious, their mouth should be rinsed with

water. Never give anything by mouth to an unconscious person.[1]

Skin Contact: In case of skin contact, the affected area should be washed off with soap and

plenty of water.[1]

Eye Contact: If the compound comes into contact with the eyes, they should be flushed with

water as a precaution. Any contact lenses should be removed if present and easy to do so.

[1]

Accidental Release and Disposal
Spill Response:

Small Spills: For minor spills, appropriate tools should be used to collect the spilled material

and place it into a suitable container for waste disposal.[1]

Large Spills: In the event of a larger spill, a shovel can be used to transfer the material into a

convenient waste disposal container.[1]

Disposal Plan:

Waste disposal must be conducted in strict accordance with federal, state, and local

environmental control regulations.[1] Both the product itself and its degradation products are

not considered toxic.[1]
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Experimental Workflow: Preparation of MS21570 for
In Vivo Studies
The following diagram outlines a typical workflow for preparing MS21570 for use in animal

studies, based on established protocols.[4]

MS21570 Stock Solution Preparation Working Solution Preparation (Example Protocol) Administration

Weigh MS21570 Powder Dissolve in DMSO
(to 100 mM) 10% DMSO

Add each solvent
sequentially 40% PEG300 5% Tween-80 45% Saline Administer to Animal Model

(e.g., i.p. injection)

Click to download full resolution via product page

Workflow for MS21570 Solution Preparation.

Signaling Pathway: GPR171 Antagonism
MS21570 acts as a selective antagonist of the G protein-coupled receptor 171 (GPR171).[2][4]

Its mechanism of action involves inhibiting the effects of the endogenous ligand, BigLEN.[2]

This antagonism has been shown to reduce anxiety-like behavior and fear conditioning in mice.

[2]
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Mechanism of Action of MS21570 as a GPR171 Antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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